Cas no 95264-52-1 (4(1H)-Pyridinone,5-hydroxy-2-methyl-)

• Product Name: 4(1H)-Pyridinone,5-hydroxy-2-methyl-
• CAS No: 95264-52-1
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 799323
• PubChem ID: 642649
• Update Time: 2025-10-31

4(1H)-Pyridinone,5-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone,5-hydroxy-2-methyl-
• 4(1H)-Pyridinone,5-hydroxy-2-methyl-(9CI)
• 5-hydroxy-2-methyl-1H-pyridin-4-one
• 5-HYDROXY-2-METHYL-4(1H)-PYRIDINONE
• 3,4-dihydroxy-6-methylpyridine
• CHEMBL3786879
• SB54268
• Z1203733549
• 5-HYDROXY-2-METHYL-PYRIDIN-4(1H)-ONE
• EN300-781702
• 95264-52-1
• SCHEMBL2116156
• SCHEMBL9915429
• 5-hydroxy-2-methylpyridin-4(1H)-one
• CQSSTKMHAQFIIJ-UHFFFAOYSA-N
• 4(1H)-pyridinone, 5-hydroxy-2-methyl-
• AKOS006356682
• InChI=1/C6H7NO2/c1-4-2-5(8)6(9)3-7-4/h2-3,9H,1H3,(H,7,8
• 5-Hydroxy-2-methyl-1,4-dihydropyridin-4-one
• CS-0261335

• Inchi： 1S/C6H7NO2/c1-4-2-5(8)6(9)3-7-4/h2-3,9H,1H3,(H,7,8)
• InChI Key： CQSSTKMHAQFIIJ-UHFFFAOYSA-N
• SMILES： OC1=CNC(C)=CC1=O

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3Ų

Additional information on 4(1H)-Pyridinone,5-hydroxy-2-methyl-

Introduction to 4(1H)-Pyridinone,5-hydroxy-2-methyl- (CAS No. 95264-52-1) and Its Emerging Applications in Chemical Biology

4(1H)-Pyridinone,5-hydroxy-2-methyl-, identified by its CAS number 95264-52-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyridinone class, which is known for its broad spectrum of pharmacological applications. The presence of both hydroxyl and methyl substituents in its molecular structure enhances its reactivity and makes it a valuable scaffold for drug discovery and medicinal chemistry research.

The structural framework of 4(1H)-Pyridinone,5-hydroxy-2-methyl- (CAS No. 95264-52-1) consists of a pyridinone core with functional groups that contribute to its versatility in chemical modifications. The hydroxyl group at the 5-position and the methyl group at the 2-position provide opportunities for further derivatization, enabling the synthesis of analogs with tailored biological properties. This flexibility has made it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, including cancer, inflammation, and neurodegenerative disorders. The pyridinone scaffold has been particularly effective in this regard due to its ability to interact with biological targets such as kinases, proteases, and transcription factors. Studies have shown that compounds derived from pyridinone can exhibit inhibitory effects on enzymes involved in disease pathways, making them promising candidates for further development.

One of the most compelling aspects of 4(1H)-Pyridinone,5-hydroxy-2-methyl- (CAS No. 95264-52-1) is its potential as a lead compound for drug discovery. Researchers have utilized computational methods and high-throughput screening to identify derivatives of this compound that show enhanced potency and selectivity against specific targets. For instance, modifications to the hydroxyl and methyl groups have led to the development of compounds with improved binding affinity to protein receptors, which could translate into more effective therapeutic interventions.

The pharmacokinetic properties of 4(1H)-Pyridinone,5-hydroxy-2-methyl- (CAS No. 95264-52-1) are also an area of active investigation. Understanding how this compound is metabolized and distributed in the body is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles, providing insights into how it might behave in vivo. These studies are essential for guiding the design of clinical trials and ensuring that the compound can reach its target sites effectively.

Advances in synthetic chemistry have enabled the efficient preparation of complex derivatives of 4(1H)-Pyridinone,5-hydroxy-2-methyl- (CAS No. 95264-52-1). Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to introduce additional functional groups while maintaining the core pyridinone structure. These synthetic strategies allow for rapid exploration of chemical space and facilitate the identification of novel compounds with improved pharmacological properties.

The role of computational modeling in studying 4(1H)-Pyridinone,5-hydroxy-2-methyl- (CAS No. 95264-52-1) cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into how this compound interacts with biological targets at the atomic level. These computational approaches complement experimental studies by predicting binding affinities, identifying key interaction sites, and suggesting structural modifications that could enhance drug efficacy.

In conclusion,4(1H)-Pyridinone,5-hydroxy-2-methyl- (CAS No. 95264-52-1) represents a promising scaffold for developing novel therapeutic agents with applications across multiple disease areas. Its unique structural features, combined with advances in synthetic chemistry and computational modeling, make it a valuable asset in the quest for new medicines. As research continues to uncover its potential biological activities, this compound is poised to play an increasingly important role in pharmaceutical development.